Cas no 1798485-13-8 (1-(2,4-dimethoxyphenyl)-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea)

• Product Name: 1-(2,4-dimethoxyphenyl)-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea
• CAS No: 1798485-13-8
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5373919
• Update Time: 2025-06-10

1-(2,4-dimethoxyphenyl)-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea
• Urea, N-(2,4-dimethoxyphenyl)-N'-[1-(2-thiazolyl)-3-pyrrolidinyl]-

• Inchi： 1S/C16H20N4O3S/c1-22-12-3-4-13(14(9-12)23-2)19-15(21)18-11-5-7-20(10-11)16-17-6-8-24-16/h3-4,6,8-9,11H,5,7,10H2,1-2H3,(H2,18,19,21)
• InChI Key： DJBADGAJDOSFLM-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C=C1OC)C(NC1CCN(C2=NC=CS2)C1)=O

Additional information on 1-(2,4-dimethoxyphenyl)-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea

Chemical Profile of 1-(2,4-dimethoxyphenyl)-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea (CAS No. 1798485-13-8)

The compound 1-(2,4-dimethoxyphenyl)-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea, identified by its CAS number 1798485-13-8, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in therapeutic interventions. The presence of multiple pharmacophoric groups, including a dimethoxyphenyl moiety and a thiazole-pyrrolidinyl scaffold, positions this compound as a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel pharmaceutical agents. The thiazole ring, a core structural component of this compound, is well-documented for its role in various biological processes and has been extensively explored in medicinal chemistry due to its versatility and bioactivity. Specifically, the 1-(1,3-thiazol-2-yl)pyrrolidin-3-yl moiety contributes to the compound's unique pharmacological profile, suggesting potential interactions with biological targets relevant to human health.

The urea functional group in the molecular structure of 1-(2,4-dimethoxyphenyl)-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea is another critical feature that enhances its pharmacological relevance. Urea-based compounds have been widely studied for their ability to modulate enzyme activity and receptor binding. In particular, the combination of a dimethoxyphenyl group with a thiazole-pyrrolidinyl core creates a multifaceted chemical entity that may exhibit synergistic effects in therapeutic applications.

Current research trends in medicinal chemistry emphasize the need for innovative molecular architectures that can selectively interact with disease-causing targets. The structural complexity of 1-(2,4-dimethoxyphenyl)-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea makes it an attractive subject for further exploration. Computational modeling and high-throughput screening techniques have been employed to evaluate its binding affinity to various biological receptors. Preliminary findings suggest that this compound may possess inhibitory properties against key enzymes involved in metabolic pathways associated with chronic diseases.

In addition to its potential therapeutic applications, the synthesis and characterization of this compound have provided valuable insights into the design of novel heterocyclic derivatives. The use of advanced synthetic methodologies has enabled chemists to modify specific functional groups while maintaining the core structural integrity of the molecule. This flexibility is crucial for optimizing pharmacokinetic and pharmacodynamic properties, ensuring that future derivatives exhibit improved efficacy and reduced side effects.

The integration of modern analytical techniques has further enhanced our understanding of the chemical behavior of 1-(2,4-dimethoxyphenyl)-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its molecular structure and dynamics. These studies have not only confirmed the identity of the compound but also provided critical data for designing analogs with enhanced biological activity.

From a broader perspective, the development of new pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 1-(2,4-dimethoxyphenyl)-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea exemplifies how innovative chemical design can lead to discoveries with significant medical implications. As research progresses, it is anticipated that this compound will serve as a foundation for developing novel treatments targeting various diseases.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Ongoing studies aim to explore its mechanisms of action and evaluate its safety profile in preclinical models. If successful, these efforts could pave the way for clinical trials and eventual approval as a therapeutic agent. The contributions of researchers in synthesizing and characterizing such molecules underscore the importance of continued investment in basic and applied scientific research.

In conclusion,1-(2,4-dimethoxyphenyl)-3-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]urea (CAS No. 1798485-13-8) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its complex molecular architecture and diverse functional groups make it a compelling candidate for further investigation. As research progresses，this compound is poised to play a crucial role in shaping the future landscape of drug discovery and development.